Cas no 97966-51-3 (Benzoic acid, 3-ethoxy-4-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 3-ethoxy-4-hydroxy-, methyl ester
• CAS No: 97966-51-3
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1992376
• PubChem ID: 18701970
• Update Time: 2025-04-21

Benzoic acid, 3-ethoxy-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-ethoxy-4-hydroxy-, methyl ester
• 97966-51-3
• 3-Ethoxy-4-hydroxy-benzoic acid methyl ester
• AKOS006293508
• SCHEMBL3573863
• FSYOMFADSJUQJN-UHFFFAOYSA-N
• DA-00079

• Inchi： 1S/C10H12O4/c1-3-14-9-6-7(10(12)13-2)4-5-8(9)11/h4-6,11H,3H2,1-2H3
• InChI Key： FSYOMFADSJUQJN-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 196.07355886Da
• Monoisotopic Mass: 196.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters